Cas no 58200-06-9 (Carbamic acid,(5-nitro-1,3-phenylene)bis-, diethyl ester (9CI))

• Product Name: Carbamic acid,(5-nitro-1,3-phenylene)bis-, diethyl ester (9CI)
• CAS No: 58200-06-9
• MF: C₁₂H₁₅N₃O₆
• MW: 297.264003038406
• CID: 379185
• PubChem ID: 294761
• Update Time: 2025-04-19

Carbamic acid,(5-nitro-1,3-phenylene)bis-, diethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(5-nitro-1,3-phenylene)bis-, diethyl ester (9CI)
• ethyl N-[3-(ethoxycarbonylamino)-5-nitrophenyl]carbamate
• NSC163806
• DTXSID80303965
• 58200-06-9
• NSC-163806

• Inchi： 1S/C12H15N3O6/c1-3-20-11(16)13-8-5-9(14-12(17)21-4-2)7-10(6-8)15(18)19/h5-7H,3-4H2,1-2H3,(H,13,16)(H,14,17)
• InChI Key： LCHOLHXRMLBTMA-UHFFFAOYSA-N
• SMILES： O(CC)C(NC1C=C(C=C(C=1)NC(=O)OCC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 297.09615
• Monoisotopic Mass: 297.09608521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 123Ų

Experimental Properties

• PSA: 119.8